Cas no 4922-86-5 (1,2,4-Triazolo[4,3-a]pyridine,3-(methylthio)-)

1,2,4-Triazolo[4,3-a]pyridine,3-(methylthio)- structure
4922-86-5 structure
Product Name:1,2,4-Triazolo[4,3-a]pyridine,3-(methylthio)-
CAS No:4922-86-5
MF:C7H7N3S
MW:165.215579271317
CID:326244
PubChem ID:2762453
Update Time:2025-04-19

1,2,4-Triazolo[4,3-a]pyridine,3-(methylthio)- Chemical and Physical Properties

Names and Identifiers

    • 1,2,4-Triazolo[4,3-a]pyridine,3-(methylthio)-
    • 3-(METHYLTHIO)-1,2,4-TRIAZOLO[4,3-A]PYRIDINE
    • 3-methylsulfanyl-[1,2,4]triazolo[4,3-a]pyridine
    • 3-Methylmercapto-s-triazolo<4,3-a>pyridin
    • 3-Methylthio-s-triazolo<4,3-a>pyridin
    • URACIL-4-ACETICACID
    • 3-(Methylthio)-[1,2,4]triazolo[4,3-a]pyridine
    • FT-0613806
    • 3-methylthio-s-triazolo[4,3-a]pyridine
    • DTXSID10376223
    • 4922-86-5
    • AKOS006242559
    • SCHEMBL903215
    • Inchi: 1S/C7H7N3S/c1-11-7-9-8-6-4-2-3-5-10(6)7/h2-5H,1H3
    • InChI Key: RAXMZNMLLHUOSY-UHFFFAOYSA-N
    • SMILES: S(C)C1=NN=C2C=CC=CN21

Computed Properties

  • Exact Mass: 165.03600
  • Monoisotopic Mass: 165.036
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 142
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 55.5Ų

Experimental Properties

  • Density: 1.35
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.705
  • PSA: 55.49000
  • LogP: 1.45120
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